4-Nitro-5-[2-(propan-2-ylidene)hydrazinyl]thiophene-2-carboxylic acid

• CAS No.: 92660-65-6
• Molecular Formula: C8H9N3O4S
• Molecular Weight: 243.24 g/mol
• IUPAC Name: 4-nitro-5-(2-propan-2-ylidenehydrazinyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C8H9N3O4S/c1-4(2)9-10-7-5(11(14)15)3-6(16-7)8(12)13/h3,10H,1-2H3,(H,12,13)
• InChI Key: VXKASNOVXSJVME-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC1=C(C=C(S1)C(=O)O)[N+](=O)[O-])C

Description

4-Nitro-5-[2-(propan-2-ylidene)hydrazinyl]thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene backbone substituted with a nitro group (-NO₂) at position 4, a propan-2-ylidene hydrazinyl moiety at position 5, and a carboxylic acid (-COOH) at position 2. The structural complexity of this compound arises from its functional groups, which confer unique electronic and steric properties. The carboxylic acid group contributes to solubility and reactivity, making the compound a candidate for pharmaceutical or materials science applications.

Synthesis of such compounds typically involves condensation reactions under acidic conditions. For example, hydrazine derivatives are often synthesized by refluxing aldehydes or ketones with hydrazides in glacial acetic acid, as seen in analogous syntheses of thiophenyl hydrazides . While direct evidence for the synthesis of the target compound is absent in the provided materials, its structural analogs (e.g., thiophene-2-carboxamide derivatives) are prepared via similar methods involving acetonitrile or ethanol reflux .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison of Thiophene Derivatives

Compound	Molecular Formula	Key Substituents	Synthesis Method	Bioactivity/Applications	References
Target Compound	C₉H₈N₄O₄S	4-NO₂, 5-hydrazinyl, 2-COOH	Likely reflux with hydrazides	Not reported	–
(E)-2-(Pyridin-2-ylmethylene)thiazole	C₁₀H₈N₄O₂S₂	Thiazole, hydrazinyl, 4-COOH	Ultrasound-assisted condensation	Antimicrobial, antioxidant
N-(2-Nitrophenyl)thiophene-2-carboxamide	C₁₁H₈N₂O₃S	Thiophene, 2-carboxamide, phenyl-NO₂	Acetonitrile reflux	Genotoxicity studies
Thieno[3,2-b]thiophene-2-carboxylic acid	C₇H₄O₂S₂	Fused thiophenes, 2-COOH	Multi-step organic synthesis	GPR35 agonist (EC₅₀ = 0.8 µM)

Table 2: Crystallographic Comparison ( vs. Target Compound)

Parameter	N-(2-Nitrophenyl)thiophene-2-carboxamide	Hypothetical Target Compound
Dihedral Angle (Thiophene–Aryl)	8.5–13.5°	Not available
Dominant Interactions	C–H⋯O/S	Likely H-bonding via –COOH
Crystal Packing	Weak non-classical interactions	Dependent on –COOH and –NH

Key Research Findings and Implications

Structural Flexibility vs. Bioactivity: The target compound’s hydrazinyl and carboxylic acid groups offer synthetic versatility for derivatization, but its bioactivity remains unexplored. In contrast, thieno[3,2-b]thiophene derivatives demonstrate potent receptor agonism, highlighting the importance of fused-ring systems in drug design .

Toxicity Considerations: Carboxamide analogs () exhibit genotoxicity, underscoring the need for rigorous safety profiling of hydrazine-containing thiophenes .